Cas no 332021-57-5 (2-chloro-5-nitro-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide)

• Product Name: 2-chloro-5-nitro-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide
• CAS No: 332021-57-5
• MF: C₁₂H₁₀ClN₃O₄S
• MW: 327.743500232697
• CID: 5765062
• PubChem ID: 2868067
• Update Time: 2025-06-18

2-chloro-5-nitro-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• DTXSID40386638
• 332021-57-5
• CBMicro_005668
• AKOS002288536
• CB08139
• SMSF0007424
• F0376-0189
• 5784-58-7
• BIM-0005727.P001
• 2-chloro-5-nitro-N-(pyridin-2-ylmethyl)benzenesulfonamide
• 2-chloro-5-nitro-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide
• Z45524374
• Benzenesulfonamide, 2-chloro-5-nitro-N-(2-pyridinylmethyl)-

• Inchi： 1S/C12H10ClN3O4S/c13-11-5-4-10(16(17)18)7-12(11)21(19,20)15-8-9-3-1-2-6-14-9/h1-7,15H,8H2
• InChI Key： ROXCYWYUFODARU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S(NCC1C=CC=CN=1)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 327.0080547g/mol
• Monoisotopic Mass: 327.0080547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.505±0.06 g/cm3(Predicted)
• Boiling Point: 516.7±60.0 °C(Predicted)
• pka: 8.09±0.50(Predicted)

Additional information on 2-chloro-5-nitro-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide

Introduction to 2-chloro-5-nitro-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide (CAS No. 332021-57-5)

2-chloro-5-nitro-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide, identified by its CAS number 332021-57-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of nitroaromatic sulfonamides, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a chloro substituent, a nitro group, and a sulfonamide moiety, each contributing to its unique chemical properties and reactivity.

The presence of the chloro group at the 2-position and the nitro group at the 5-position of the benzene ring introduces electron-withdrawing effects that modulate the electronic properties of the aromatic system. These modifications enhance the compound's ability to interact with biological targets, making it a promising candidate for further exploration in drug discovery. Additionally, the N-[(pyridin-2-yl)methyl] substituent introduces a pyridine ring linked to a methyl group, which can serve as a pharmacophore for binding to specific biological receptors or enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with various biological targets. Studies have suggested that the sulfonamide group may facilitate hydrogen bonding interactions, while the pyridine moiety could engage in π-stacking or hydrophobic interactions. These insights have guided experimental design and optimization strategies for developing derivatives with enhanced pharmacological properties.

In the realm of medicinal chemistry, sulfonamides are renowned for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The structural features of 2-chloro-5-nitro-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide align well with these pharmacophoric motifs, suggesting potential therapeutic benefits. Preliminary in vitro studies have demonstrated that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The nitro group, in particular, has been shown to enhance bioavailability and metabolic stability, which are critical factors in drug development.

The synthesis of 2-chloro-5-nitro-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic steps include nitration of the benzene ring followed by chlorination, introduction of the sulfonamide group through reaction with an appropriate sulfonyl chloride derivative, and final functionalization with the pyridine-methyl moiety. Advanced synthetic methodologies, such as catalytic coupling reactions and transition-metal-mediated transformations, have been employed to improve yield and purity.

The pharmacokinetic profile of this compound is another critical aspect that has been extensively studied. The sulfonamide group is known to enhance water solubility, which is advantageous for oral administration or formulation into injectable solutions. Additionally, metabolic studies suggest that this compound undergoes biotransformation via Phase II conjugation pathways, leading to stable metabolites that can be efficiently excreted by the body. These findings contribute to a comprehensive understanding of how 2-chloro-5-nitro-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide behaves within physiological systems.

Emerging research in chemical biology has highlighted the importance of structure-based drug design in optimizing therapeutic agents. By leveraging high-resolution crystal structures of protein targets complexed with sulfonamide derivatives, researchers can refine molecular models to predict optimal interactions. The unique combination of functional groups in 2-chloro-5-nitro-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide makes it an attractive scaffold for such studies. Computational docking simulations have revealed promising binding interactions with enzymes like kinases and proteases, which are central to many disease pathways.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. While this compound is not derived directly from a natural source, its structural motifs are reminiscent of bioactive molecules found in plants and microorganisms. By integrating such features into synthetic molecules like 2-chloro-5-nitro-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide, chemists can harness evolutionary solutions to combat modern-day diseases. This approach aligns with the growing trend toward green chemistry and sustainable drug development practices.

Regulatory considerations are also essential when evaluating new chemical entities for therapeutic use. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade materials meet stringent quality standards before being tested in clinical trials. The synthesis and purification protocols for 2-chloro-5-nitro-N-[pyridin(-)]methyl)benzene-1-sulfonamide) must adhere to these guidelines to guarantee reproducibility and safety throughout preclinical and clinical development.

In conclusion, 2-chloro-5-nitro-N-[(pyridin-2-yl)methyl])benzene-1-sulfonamide, identified by CAS number 332021-57-5, represents a significant advancement in pharmaceutical research due to its complex structure and promising biological activities. Ongoing studies continue to unravel its mechanisms of action and explore its potential as a lead compound for novel therapeutics. As computational tools become more sophisticated and synthetic methodologies evolve, compounds like this one will play an increasingly vital role in addressing unmet medical needs.